Cas no 1805648-72-9 (Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate
• CAS No: 1805648-72-9
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 4956996
• Update Time: 2025-10-30

Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO3/c1-2-20-11(19)8-4-6(10(13)14)3-7(5-18)9(8)21-12(15,16)17/h3-4,10H,2H2,1H3
• InChI Key： FCYMJIXIHBALMX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)OCC)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate (CAS No. 1805648-72-9)

In the realm of specialty chemicals, Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate (CAS No. 1805648-72-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its cyano, difluoromethyl, and trifluoromethoxy functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular complexity and fluorine-rich composition make it a valuable candidate for drug discovery and material science innovations.

The compound's CAS No. 1805648-72-9 is often searched in academic and industrial databases, reflecting its relevance in synthetic chemistry. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the electron-withdrawing properties of its substituents. The trifluoromethoxy group, for instance, is known to enhance metabolic stability and lipophilicity in drug candidates—a hot topic in modern medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in compounds like Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate. Computational tools are increasingly used to predict its reactivity and optimize synthetic routes, addressing common search queries such as "fluorinated benzoate derivatives in drug design" or "sustainable synthesis of trifluoromethoxy compounds." These topics align with the broader demand for environmentally friendly and efficient chemical processes.

From a structural perspective, the cyano group offers versatility in further functionalization, enabling the creation of heterocycles or amides—key motifs in pharmaceuticals. Meanwhile, the difluoromethyl moiety contributes to the compound's potential as a bioisostere, a concept frequently explored in patent literature and R&D reports. Such features explain why this compound is often discussed in forums focused on high-value intermediates and fluorine chemistry.

In agrochemical applications, the combination of trifluoromethoxy and difluoromethyl groups may impart pest resistance properties, a growing area of research given global food security challenges. Searches like "novel fluorinated agrochemicals" or "benzoate-based crop protectants" highlight the intersection of this compound with sustainable agriculture trends.

Analytical characterization of CAS No. 1805648-72-9 typically involves advanced techniques such as NMR (notably ¹⁹F NMR), HPLC, and mass spectrometry—methods frequently queried by quality control specialists. The compound's stability under various conditions is another point of investigation, particularly for industrial-scale production.

As regulatory landscapes evolve, especially concerning fluorinated compounds, understanding the environmental and toxicological profile of Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate remains critical. This aligns with search trends around "PFAS alternatives" and "safe fluorochemicals," demonstrating the compound's contextual relevance beyond pure synthesis.

In conclusion, Ethyl 3-cyano-5-difluoromethyl-2-(trifluoromethoxy)benzoate exemplifies the innovation driving modern chemical research. Its multifaceted applications—from drug development to material science—coupled with its alignment with sustainability goals, ensure its continued prominence in scientific discourse and industrial applications.